Cas no 1006336-79-3 (N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide)

• Product Name: N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide
• CAS No: 1006336-79-3
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• MDL: MFCD08556248
• CID: 4675605
• PubChem ID: 50896479
• Update Time: 2025-06-20

N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide Chemical and Physical Properties

Names and Identifiers

• N'-Hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide
• (1E)-N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide
• N'-Hydroxy-3-(4-methylpyrazol-1-yl)butanimidamide
• N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide

• MDL： MFCD08556248
• Inchi： 1S/C8H14N4O/c1-6-4-10-12(5-6)7(2)3-8(9)11-13/h4-5,7,13H,3H2,1-2H3,(H2,9,11)
• InChI Key： AVJZZMSSWXOTPH-UHFFFAOYSA-N
• SMILES： ON=C(CC(C)N1C=C(C)C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Topological Polar Surface Area: 76.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 367.4±44.0 °C at 760 mmHg
• Flash Point: 176.0±28.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide

Introduction to N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide (CAS No. 1006336-79-3)

N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide, identified by its CAS number 1006336-79-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential applications in pharmaceutical development. The presence of a hydroxy group and a pyrazole moiety makes it a versatile candidate for further investigation, particularly in the context of drug design and molecular interactions.

The compound's structure, featuring a butanimidamide backbone, suggests potential biological activity. Butanimidamide derivatives are known for their role in various biochemical pathways, and the introduction of a hydroxyl group at the N-position can significantly alter its reactivity and binding properties. This modification opens up possibilities for the development of novel therapeutic agents targeting specific disease mechanisms.

In recent years, there has been growing interest in the use of heterocyclic compounds like pyrazole in medicinal chemistry. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a 4-methyl substituent in the pyrazole ring enhances its stability and bioavailability, making it an attractive scaffold for drug development.

The hydroxyl group in N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide plays a crucial role in its chemical behavior. Hydroxyl groups are often involved in hydrogen bonding, which can influence the compound's solubility, binding affinity, and metabolic stability. These properties are critical factors to consider when designing drugs intended for oral or parenteral administration.

Recent studies have highlighted the importance of understanding the structural features of molecules like N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide in predicting their biological activity. Computational modeling and molecular dynamics simulations have been instrumental in elucidating how these compounds interact with biological targets at the molecular level. Such insights are invaluable for optimizing drug candidates and improving their efficacy.

The synthesis of N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product. The development of efficient synthetic routes is essential for scaling up production and making these compounds accessible for further research.

In addition to its potential therapeutic applications, N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide may also find utility in agrochemical research. Pyrazole derivatives have been explored as intermediates in the synthesis of herbicides and fungicides due to their ability to disrupt essential enzymatic pathways in pests and weeds. Further investigation into this compound's properties could lead to the discovery of novel agrochemical agents with improved environmental profiles.

The chemical diversity inherent in N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide makes it a valuable building block for medicinal chemists. By modifying its structure or exploring analogs, researchers can generate libraries of compounds with tailored biological activities. High-throughput screening techniques combined with structure-based drug design approaches offer powerful tools for identifying promising candidates from such diverse collections.

The regulatory landscape for new chemical entities like N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide is stringent but well-established. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for advancing these compounds through preclinical testing and into clinical trials. Collaborative efforts between academia and industry are crucial for navigating these regulatory pathways efficiently.

In conclusion, N'-hydroxy-3-(4-methyl-1H-pyrazol-1-yl)butanimidamide(CAS No. 1006336-79-3) represents a promising area of research with potential applications spanning pharmaceuticals and agrochemicals. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a compelling candidate for further exploration. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play a significant role in shaping the future of drug discovery.